3,4-dimethoxy-N-[[4-(2-methoxyphenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide

• IUPAC Name: 3,4-dimethoxy-N-[[4-(2-methoxyphenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C19H20N4O4S/c1-25-14-7-5-4-6-13(14)23-17(21-22-19(23)28)11-20-18(24)12-8-9-15(26-2)16(10-12)27-3/h4-10H,11H2,1-3H3,(H,20,24)(H,22,28)
• InChI Key: LIXVIBMOTSRVCE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC2=NNC(=S)N2C3=CC=CC=C3OC)OC
• Molecular Formula: C19H20N4O4S
• Molecular Weight: 400.5 g/mol
• CAS No.: 391887-57-3

Description

3,4-dimethoxy-N-[[4-(2-methoxyphenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide is a useful research compound. Its molecular formula is C19H20N4O4S and its molecular weight is 400.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization in Polymer Science

Research into the synthesis and characterization of aromatic polyamides containing s-triazine rings, which include compounds similar to 3,4-dimethoxy-N-[[4-(2-methoxyphenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide, has been explored. These polyamides, synthesized using low-temperature interfacial polycondensation, demonstrate good solubility in polar solvents and thermal stability under nitrogen atmosphere (Sagar et al., 1997).

Applications in Antimicrobial Studies

Several studies have synthesized novel 1,2,4-triazole derivatives, including structures related to the specified compound, demonstrating antimicrobial activities. These compounds, characterized by spectroscopic methods, show potential as antibacterial and antifungal agents (Mange et al., 2013).

Biological and Antioxidant Activities

The synthesis and study of 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives, related to the mentioned compound, have been conducted. These compounds exhibit significant biological activities, including antioxidant and antibacterial properties, especially against Staphylococcus aureus (Karanth et al., 2019).

Mechanism of Action

Target of Action

It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors . This suggests that our compound may also interact with various cellular targets, potentially leading to a range of biological effects.

Mode of Action

It is likely that it interacts with its targets in a manner similar to other aromatic compounds, which often bind to receptors and modulate their activity . This can result in changes to cellular signaling pathways and ultimately influence cell behavior.

Pharmacokinetics

Similar compounds are often well absorbed and distributed throughout the body, metabolized by various enzymes, and excreted via the kidneys . These properties can significantly impact the bioavailability of the compound and its ability to reach its targets.